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Compound of Interest

Compound Name: Dodecyl thiocyanatoacetate

Cat. No.: B15487557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for dodecyl thiocyanatoacetate, a compound of interest in various research and
development applications. Due to the limited availability of data for dodecyl
thiocyanatoacetate, this document is primarily based on the safety data for the closely related
and structurally similar compound, n-dodecyl thiocyanate. Professionals handling this chemical
must exercise caution and adhere to the safety protocols outlined herein to mitigate potential
risks.

Physicochemical and Toxicological Data

The following tables summarize the known quantitative data for n-dodecyl thiocyanate. This
information is critical for a comprehensive risk assessment in a laboratory or manufacturing

setting.

Table 1: Physical and Chemical Properties of n-Dodecyl Thiocyanate
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Property Value Source
Molecular Formula C13H25NS [1]
Molecular Weight 227.41 g/mol [1]12]
Physical State Liquid [2][3]
Appearance Colorless [2][3]
Boiling Point 180 °C / 356 °F [3]
Specific Gravity 0.896 g/cm?3 [3]
Solubility Insoluble in water [2]

Table 2: Hazard Classification and Toxicological Summary

Hazard

. Category Statement Source
Classification
Acute Oral Toxicity Category 4 Harmful if swallowed. [2][3]
Skin o

) o Category 2 Causes skin irritation. [2][3]
Corrosion/Irritation
Serious Eye Causes serious eye

o Category 2 N [2][3]

Damage/Irritation irritation.

Contact with acids
Hazards Not ] ]
) » - liberates very toxic [2][3]
Otherwise Classified
gas.

Toxicological Information and Experimental
Protocols

n-Dodecyl thiocyanate is classified as harmful if swallowed and causes skin and serious eye
irritation[2][3]. The thiocyanate moiety (SCN-) is the primary driver of toxicity for inorganic
thiocyanate salts and is known to have goitrogenic effects by interfering with iodine transport[4].
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Acute toxicity from thiocyanate ingestion can lead to gastrointestinal, neurologic, and
cardiovascular issues[5].

It is important for researchers to note that the source Safety Data Sheets (SDS) for n-dodecyl
thiocyanate assert these toxicological effects but do not provide detailed experimental
methodologies or protocols for the studies from which these conclusions are drawn. A
comprehensive search of publicly available literature did not yield specific, detailed
toxicological studies for n-dodecyl thiocyanate that would include experimental protocols. The
hazard classifications are typically derived from data submitted for regulatory purposes and are
often not published in peer-reviewed journals in their entirety.

Safety and Handling Precautions

Adherence to strict safety protocols is paramount when working with dodecyl
thiocyanatoacetate. The following precautions are based on the known hazards of n-dodecyl
thiocyanate.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

o Ensure that safety showers and emergency eye wash stations are readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166[3].

o Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure[3]. Immediately change contaminated clothing.

» Respiratory Protection: While generally not required in a well-ventilated area, if there is a risk
of inhalation of vapors or aerosols, a NIOSH-approved respirator should be used.

General Hygiene
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e Wash hands and any exposed skin thoroughly after handling[2][3].

e Do not eat, drink, or smoke in areas where this chemical is handled, stored, or processed[2]

[6].

» Contaminated work clothing should not be allowed out of the workplace.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Table 3: First Aid Procedures for n-Dodecyl Thiocyanate Exposure
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Exposure Route First Aid Procedure Source

If swallowed, call a POISON
CENTER or doctor/physician if
) you feel unwell. Rinse mouth.
Ingestion _ [2][3]
Clean mouth with water and
drink plenty of water

afterwards.

Wash off immediately with
plenty of soap and water for at
least 15 minutes. If skin
Skin Contact irritation occurs, get medical [2][3]
advice/attention. Take off
contaminated clothing and

wash it before reuse.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [2][3]
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

Remove person to fresh air
and keep comfortable for
) breathing. Get medical
Inhalation o [21[3]
attention if symptoms occur. If
not breathing, give artificial

respiration.

Accidental Release Measures

In the case of a spill or release, follow these procedures:

o For Non-Emergency Personnel: Evacuate the danger area and ensure adequate ventilation.
Avoid breathing vapors and aerosols.
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» Containment: Cover drains to prevent entry into the sewer system. Collect the spill with an
inert absorbent material (e.g., sand, earth, vermiculite) and place it in a suitable, closed
container for disposal[6].

e Environmental Precautions: Do not let the product enter drains, surface water, or ground
water[7].

Storage and Disposal

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[2][3]. Do not
store near acids.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations[2][3].

Workflow for Safe Handling of Dodecyl
Thiocyanatoacetate

The following diagram illustrates a logical workflow for the safe handling of dodecyl
thiocyanatoacetate in a research setting.
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Caption: Workflow for Safe Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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